molecular formula C25H22N4O2S2 B2372495 N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide CAS No. 868974-62-3

N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide

Cat. No. B2372495
CAS RN: 868974-62-3
M. Wt: 474.6
InChI Key: IYYRLVMFAVIKHS-UHFFFAOYSA-N
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Description

N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C25H22N4O2S2 and its molecular weight is 474.6. The purity is usually 95%.
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Scientific Research Applications

Schistosomiasis Treatment

Schistosomiasis, a neglected tropical disease (NTD), affects millions of people worldwide. The approved treatment for this parasitic infection is praziquantel. Interestingly, the compound can be synthesized via a batch-flow hybrid approach. Let’s break down the steps:

Synthesis of 2-Isocyanoethylbenzene: The first step involves preparing 2-isocyanoethylbenzene from the starting material, 2-phenethylamine , using a modified Hofmann procedure. Initially, there were challenges with precipitate formation in micro-reactors, but optimization led to a flow-based process with an impressive yield of 78% and a residence time of 195 minutes. Compared to the traditional batch approach (72% yield, 240 minutes), this represents an improvement .

Conversion to Praziquantel: The final step converts N-(2,2-dimethoxyethyl)-N-(2-oxo-2-(2-phenethylamino)ethyl)cyclohexanecarboxamide to praziquantel. This transformation involves an intramolecular Pictet-Spengler type reaction, which is performed using traditional batch-based chemistry controls .

Radiolabeling

Radiolabeling is crucial for pharmacokinetic studies. In one method, N-(2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-1H-pyrrole-2-carboxamide-[carboxy-14C] was prepared as part of a five-step sequence. The key synthetic intermediate was synthesized from pyrrol-2-carbonitrile-[cyano-14C] using tetrakis(triphenylphosphine)palladium .

Other Potential Applications

While the above fields are well-established, further research could explore additional applications, such as:

A batch-flow hybrid approach for the synthesis of the Schistosomiasis treatment praziquantel A convenient method for 14C-labeling of N-(2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-1H-pyrrole-2-carboxamide

properties

IUPAC Name

N-[5-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H22N4O2S2/c30-22(26-16-15-18-7-3-1-4-8-18)17-32-25-29-28-24(33-25)27-23(31)21-13-11-20(12-14-21)19-9-5-2-6-10-19/h1-14H,15-17H2,(H,26,30)(H,27,28,31)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYYRLVMFAVIKHS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H22N4O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

474.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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